1-Bromo-4-(4-chlorophenoxy)benzene

Specification

• CAS No.: 30427-95-3
• Molecular Formula: C12H8BrClO
• Molecular Weight: 283.55 g/mol
• IUPAC Name: 1-bromo-4-(4-chlorophenoxy)benzene
• Standard InChI: InChI=1S/C12H8BrClO/c13-9-1-5-11(6-2-9)15-12-7-3-10(14)4-8-12/h1-8H
• Standard InChI Key: LYCPQRWCXNZZKX-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1OC2=CC=C(C=C2)Br)Cl
• Canonical SMILES: C1=CC(=CC=C1OC2=CC=C(C=C2)Br)Cl

Introduction

Chemical Identity and Structural Properties

Molecular Structure and Composition

1-Bromo-4-(4-chlorophenoxy)benzene consists of a benzene ring substituted with a bromine atom at the 1-position and a 4-chlorophenoxy group at the 4-position. The para arrangement of substituents confers symmetry, influencing its crystallinity and solubility profile. Key structural parameters include:

Property	Value
Molecular Formula	C₁₂H₈BrClO
Molecular Weight	283.55 g/mol
CAS Registry Number	30427-95-3
Purity (Industrial)	≥97%

The compound typically presents as a colorless to pale-yellow oil under standard conditions, with a boiling point of 130–132°C at 0.5 mbar.

Spectroscopic Characterization

While direct spectroscopic data for this compound is limited in public databases, analogous brominated aromatics exhibit characteristic signals:

• ¹H NMR: Aromatic protons resonate between δ 6.6–7.4 ppm, with splitting patterns indicative of para substitution.

• ¹³C NMR: Quaternary carbons bonded to halogens appear downfield (δ 120–140 ppm), while ether-linked carbons resonate near δ 155 ppm.

Synthesis and Production Methods

Large-Scale Industrial Synthesis

The most efficient route involves a nucleophilic aromatic substitution reaction between 4-chlorophenol and 4-bromofluorobenzene under basic conditions:

Reaction Conditions

Component	Quantity	Role
4-Chlorophenol	1000 g	Nucleophile
4-Bromofluorobenzene	1361 g	Electrophile
KOH	538 g	Base
N-Methylpyrrolidone	5 L	Solvent
Temperature	140°C	Reaction
Time	72 hours	Completion

Work-Up Procedure

• Dilution with 5 L water.

• Extraction with methyl tert-butyl ether (3 × 4 L).

• Washing with saturated LiCl solution.

• Drying over MgSO₄ and vacuum distillation.

This method yields 631 g (89%) of product as a colorless oil.

Alternative Synthetic Routes

• Ullmann Coupling: Copper-catalyzed coupling of 4-bromophenol with 1-chloro-4-iodobenzene, though less efficient (yields ~70%).

• Decarboxylative Bromination: Reaction of 4-(4-chlorophenoxy)benzoic acid with tribromide reagents, suitable for lab-scale synthesis.

Physical and Chemical Properties

Thermodynamic Stability

The compound demonstrates moderate thermal stability, decomposing above 250°C. Key properties include:

Property	Value	Method
Density	1.52 g/cm³ (est.)	Computational
LogP (Octanol-Water)	3.8 ± 0.2	Predicted
Vapor Pressure	0.02 mmHg at 25°C	Extrapolated

Reactivity Profile

• Nucleophilic Substitution: Bromine at the 1-position undergoes SNAr reactions with amines or thiols.

• Cross-Coupling: Suzuki-Miyaura couplings with arylboronic acids catalyzed by Pd(PPh₃)₄.

• Oxidative Degradation: Susceptible to radical bromine abstraction under UV light.

Applications and Industrial Relevance

Pharmaceutical Intermediates

The compound serves as a precursor to:

• Antidepressants: Functionalization to 4-arylpiperazines via Buchwald-Hartwig amination.

• Anticancer Agents: Coupling with pyrimidine derivatives to inhibit kinase activity.

Agrochemical Synthesis

• Herbicides: Intermediate in the synthesis of chloroacetamide herbicides targeting weed acetyl-CoA carboxylase.

• Fungicides: Building block for triazole derivatives effective against Botrytis cinerea.